Cas no 49616-72-0 (Hexamethyl 1-azatetracyclo[8.7.0.02,7.011,15]heptadeca-2,4,6,8,10,12-hexaene-12,13,14,15,16,17-hexacarboxylate)

• Product name: Hexamethyl 1-azatetracyclo[8.7.0.02,7.011,15]heptadeca-2,4,6,8,10,12-hexaene-12,13,14,15,16,17-hexacarboxylate
• CAS No: 49616-72-0
• MF: C₂₈H₂₇NO₁₂
• MW: 569.51348900795
• CID: 2669546

Hexamethyl 1-azatetracyclo[8.7.0.02,7.011,15]heptadeca-2,4,6,8,10,12-hexaene-12,13,14,15,16,17-hexacarboxylate Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydrobenzo[f]cyclopenta[a]quinolizine-6,7,7a,8,9,10(8H)-hexacarboxylic acid hexamethyl ester
• DYIQYAZUHFLRSB-UHFFFAOYSA-N
• Hexamethyl 1-azatetracyclo[8.7.0.02,7.011,15]heptadeca-2,4,6,8,10,12-hexaene-12,13,14,15,16,17-hexac
• Hexamethyl 1-azatetracyclo[8.7.0.02,7.011,15]heptadeca-2,4,6,8,10,12-hexaene-12,13,14,15,16,17-hexacarboxylate

• Inchi： 1S/C28H27NO12/c1-36-22(30)16-17(23(31)37-2)19(24(32)38-3)28(27(35)41-6)18(16)15-12-11-13-9-7-8-10-14(13)29(15)21(26(34)40-5)20(28)25(33)39-4/h7-12,19-21H,1-6H3
• InChI Key： DYIQYAZUHFLRSB-UHFFFAOYSA-N
• SMILES： O(C)C(C12C(C(C(=O)OC)=C(C(=O)OC)C1C(=O)OC)=C1C=CC3C=CC=CC=3N1C(C(=O)OC)C2C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 1280
• Topological Polar Surface Area: 161